Cas no 181063-65-0 (2-Thiophenecarboxylic acid, 5-chloro-3-methoxy-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-chloro-3-methoxy-, methyl ester
• CAS No: 181063-65-0
• MF: C₇H₇ClO₃S
• MW: 206.646680116653
• CID: 3819349
• PubChem ID: 58962379
• Update Time: 2025-04-22

2-Thiophenecarboxylic acid, 5-chloro-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-chloro-3-methoxy-, methyl ester
• Methyl 5-chloro-3-methoxythiophene-2-carboxylate
• 5-Chloro-3-methoxy-thiophene-2-carboxylic acid methyl ester
• AKOS016024003
• 181063-65-0
• Methyl5-chloro-3-methoxythiophene-2-carboxylate
• SCHEMBL14419258

• Inchi： 1S/C7H7ClO3S/c1-10-4-3-5(8)12-6(4)7(9)11-2/h3H,1-2H3
• InChI Key： LXUUJYCERAHOTH-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(Cl)=CC=1OC

Computed Properties

• Exact Mass: 205.9804429Da
• Monoisotopic Mass: 205.9804429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.8Ų